Cas no 2228460-45-3 (5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid)
5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
- 2228460-45-3
- EN300-1882752
- 5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
-
- Inchi: 1S/C16H18N2O6/c1-16(2,3)23-15(21)17-9-5-6-12(22-4)10(7-9)13-8-11(14(19)20)18-24-13/h5-8H,1-4H3,(H,17,21)(H,19,20)
- InChI Key: PXNIDXBONHLSMH-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C2=CC(C(=O)O)=NO2)C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 334.11648630g/mol
- Monoisotopic Mass: 334.11648630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 111Ų
5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882752-0.05g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 0.05g |
$1032.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-0.1g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 0.1g |
$1081.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-0.25g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 0.25g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-0.5g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 0.5g |
$1180.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-1.0g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-1882752-2.5g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 2.5g |
$2408.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-5.0g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 5g |
$3562.0 | 2023-06-02 | ||
| Enamine | EN300-1882752-10.0g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 10g |
$5283.0 | 2023-06-02 | ||
| Enamine | EN300-1882752-1g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 1g |
$1229.0 | 2023-09-18 | ||
| Enamine | EN300-1882752-5g |
5-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid |
2228460-45-3 | 5g |
$3562.0 | 2023-09-18 |
5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
Comprehensive Guide to 5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228460-45-3)
5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid (CAS 2228460-45-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This oxazole derivative features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protected amine and a methoxy-substituted phenyl ring, making it valuable for drug discovery and organic synthesis applications.
The growing interest in oxazole-based compounds stems from their versatile biological activities. Researchers frequently search for "Boc-protected oxazole derivatives" and "methoxyphenyl oxazole synthesis" as these motifs appear in numerous kinase inhibitors and anti-inflammatory agents. The carboxylic acid functionality at the 3-position of the oxazole ring enables easy derivatization, answering common queries about "modifiable heterocyclic scaffolds" in medicinal chemistry.
From a synthetic chemistry perspective, this compound addresses several trending topics in organic synthesis forums. The presence of both Boc-protected amine and carboxylic acid groups allows for selective transformations, responding to frequent searches about "orthogonal protection strategies" and "multifunctional building blocks." Its methoxy group enhances solubility parameters, a key consideration in current "drug-like property optimization" discussions.
The 2228460-45-3 compound has shown particular relevance in protease inhibitor development, aligning with increased research into viral therapeutics. Its structural features match pharmacophore models for enzyme inhibition, explaining why "oxazole protease inhibitors" appears frequently in recent literature searches. The tert-butoxycarbonyl group provides excellent stability during synthetic sequences while allowing clean deprotection when needed.
Material scientists have noted the potential of this oxazole carboxylic acid in creating functionalized polymers. The aromatic system coupled with hydrogen-bonding capabilities makes it interesting for "smart material design" applications. This dual applicability in both life sciences and material science explains the compound's growing commercial importance.
Analytical characterization of 5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid typically involves advanced techniques like HPLC-MS and multinuclear NMR. These methods verify the compound's high purity, addressing quality concerns frequently raised in "pharmaceutical intermediate standards" discussions. The methoxy proton signal around 3.8 ppm and characteristic oxazole ring protons between 7-8 ppm serve as key identification markers.
Storage and handling recommendations for CAS 2228460-45-3 follow standard protocols for carboxylic acid derivatives. The compound demonstrates good stability at room temperature when protected from moisture, answering practical questions about "handling Boc-protected compounds." These properties contribute to its popularity as a research chemical in academic and industrial laboratories.
The commercial availability of this oxazole building block has expanded significantly, reflecting growing demand in combinatorial chemistry applications. Suppliers often highlight its use in creating "diverse compound libraries," a hot topic in current high-throughput screening initiatives. The 2228460-45-3 material typically ships as a white to off-white crystalline powder with >95% purity.
Recent patent literature reveals increasing incorporation of this oxazole derivative in bioconjugation strategies. Its carboxylic acid group enables efficient coupling to biomolecules, addressing search trends for "click chemistry compatible heterocycles." This application potential explains why the compound appears in several recent drug delivery system patents.
Environmental and safety profiles of 5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid have been thoroughly evaluated. The compound falls under standard laboratory safety protocols for organic acids, with no special hazards beyond typical research chemicals. This information responds to frequent queries about "handling aromatic carboxylic acids" in laboratory settings.
The future research directions for CAS 2228460-45-3 appear promising, particularly in targeted therapeutics. Its structural features align well with current "fragment-based drug design" approaches, making it relevant to cutting-edge pharmaceutical research. The compound's balanced lipophilicity profile (logP ~2.5) and molecular weight (~334 g/mol) position it ideally for lead optimization studies.
2228460-45-3 (5-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)